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Introduction

Barium-140 (Ba-140) is a significant fission product of uranium and plutonium, notable for its
relatively high fission yield and its decay to the short-lived, gamma-emitting daughter isotope,
Lanthanum-140 (La-140). This parent-daughter relationship makes the Ba-140/La-140 system
a valuable tool in various scientific and technical fields, including the calibration of gamma-ray
detectors, studies of fission processes, and as a radioisotope tracer in environmental and
biological research. While not a primary therapeutic radionuclide itself, its production and
purification are of interest to researchers in nuclear medicine and radiopharmaceutical
development for understanding fission-product behavior and for potential use in generator
systems. This guide provides a comprehensive overview of the production of Ba-140 from
uranium fission, detailing the nuclear physics, experimental procedures for its separation and
purification, and its key characteristics.

Quantitative Data Summary

The production and decay characteristics of Barium-140 are summarized in the tables below.
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Table 1: Nuclear Properties and Fission Yield of Barium-

140
Parameter Value Reference
Half-life 12.752 days [1]
Beta Decay Energy (Q-value) 1.050 MeV [1]
Decay Mode B- [2]
] ] 162.66 keV, 304.97 keV,
Primary Gamma Ray Energies [31141[5]

537.26 keV

Fission Yield from U-235
(6.32 £ 0.24)%
(Thermal Neutrons)

Fission Yield from U-235 (Fast

6.10% (+ 0.15%) [6]
Neutrons)
Fission Yield from U-238 (Fast
6.34% (+ 0.41%) [6]
Neutrons)
Primary
. Daughter
Isotope Half-life Decay Mode Gamma Ray
. Isotope
Energies (keV)
Barium-140 Lanthanum-140
12.752 days B- 537.3
(149Ba) (*°La)
Lanthanum-140 328.8, 487.0, Cerium-140
40.31 hours B-
(*#°La) 815.8, 1596.5 (14°Ce) (Stable)

Experimental Protocols: Production and Separation
of Barium-140

The production of Barium-140 from uranium fission involves the irradiation of a uranium target
in a nuclear reactor, followed by radiochemical separation to isolate the Ba-140 from the
unreacted uranium and other fission products.
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Target Irradiation

A target of uranium, typically in the form of uranium oxide (UOz2) or a uranium-aluminum alloy, is
encapsulated and irradiated in a nuclear reactor. The neutron flux and irradiation time are key
parameters that determine the final activity of the produced Ba-140. For thermal neutron
fission, Uranium-235 is the primary fissile isotope.

Dissolution of the Irradiated Target

After a suitable cooling period to allow for the decay of short-lived isotopes, the irradiated
uranium target is dissolved. This is typically achieved using a strong acid, such as nitric acid.
The dissolution process must be carried out in a shielded hot cell due to the high radioactivity
of the fission product mixture.

Radiochemical Separation of Barium-140

The separation of Barium-140 from the dissolved target solution is a multi-step process that
often involves a combination of precipitation and ion-exchange chromatography.

A common initial step is the precipitation of barium as barium chloride (BaClz) from a cold,
concentrated hydrochloric acid solution. This method takes advantage of the low solubility of
BaClz under these conditions, while many other fission products and uranium remain in
solution.

Experimental Steps:

» To the dissolved uranium solution, add a stable barium carrier (e.g., a known amount of non-
radioactive barium nitrate solution).

e Cool the solution in an ice bath.
» Slowly add concentrated hydrochloric acid while stirring to precipitate barium chloride.

o Centrifuge the solution and decant the supernatant containing the bulk of the other fission
products.

o The BaClz precipitate can be redissolved in water and reprecipitated to improve purity.
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An alternative precipitation method involves the use of barium sulfate (BaSOa4), which is highly
insoluble. However, this method can lead to the co-precipitation of other elements like
strontium and lead.

For higher purity, particularly for applications in research and drug development, ion-exchange
chromatography is employed. This method separates ions based on their affinity for a solid

resin.

Experimental Steps:

Dissolve the partially purified barium salt in a suitable aqueous solution.
» Load the solution onto a cation-exchange resin column.

o Selectively elute different elements by passing specific chemical solutions (eluents) through
the column. Barium and other divalent cations like strontium will be retained on the resin,
while many other fission products can be washed away.

» A specific eluent, such as a solution of ammonium lactate or alpha-hydroxyisobutyrate, can
then be used to selectively elute the barium.

Quality Control

The final purified Barium-140 solution is analyzed to determine its radionuclidic purity,
radiochemical purity, and activity. Gamma-ray spectroscopy is a key analytical technique used
for this purpose. A high-purity germanium (HPGe) detector is used to identify and quantify the
gamma-emitting radionuclides present in the sample. The characteristic gamma-ray peaks of
Ba-140 (e.g., 537.3 keV) and its daughter La-140 (e.g., 1596.5 keV) are used for identification
and activity calculation.

Visualizations
Barium-140 Decay Chain

The following diagram illustrates the decay pathway of Barium-140 to stable Cerium-140.
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Caption: Decay pathway of Barium-140 produced from Uranium-235 fission.

Experimental Workflow for Ba-140 Production and
Separation

This diagram outlines the key steps in the production and purification of Barium-140 from an
irradiated uranium target.
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Caption: Workflow for the production and separation of Barium-140.
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Applications in Research and Drug Development

While Barium-140 is not typically used directly in therapeutic radiopharmaceuticals due to the
high-energy gamma emissions of its daughter, La-140, it serves several important roles in
related research fields:

e Tracer Studies: As an alkaline earth metal, barium's biological behavior can be used as an
analog for other elements in this group, such as calcium and radium. Fission-produced Ba-
140 can be used in preclinical studies to investigate the biodistribution and pharmacokinetics
of these elements.

o Generator Development: The Ba-140/La-140 system is a classic example of a radionuclide
generator. Research into the separation and elution characteristics of this generator can
provide valuable insights for the development of other generator systems used in nuclear
medicine.

e Nuclear Forensics and Environmental Monitoring: The presence and isotopic ratio of Ba-140
and La-140 can be used to date and characterize nuclear events. This has applications in
environmental monitoring and nuclear forensics.

o Detector Calibration: The well-defined and prominent gamma-ray energies emitted by the
Ba-140/La-140 pair in equilibrium are useful for the energy and efficiency calibration of
gamma-ray spectrometers, which are essential instruments in radiopharmaceutical research
and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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